Cas no 85-79-0 (Cinchocaine)

Cinchocaine, also known as dibucaine, is a potent local anesthetic of the amide class, widely recognized for its long-lasting analgesic effects. Its chemical structure, featuring a quinoline ring, enhances lipid solubility, enabling rapid penetration into nerve tissues and prolonged duration of action. Cinchocaine exhibits high efficacy in blocking sodium channels, effectively inhibiting nerve impulse transmission. It is commonly employed in spinal anesthesia and topical formulations due to its stability and low systemic toxicity at therapeutic doses. The compound's versatility and reliable performance make it a valuable choice in clinical settings requiring sustained local anesthesia. Its pharmacological profile underscores its utility in both medical and research applications.
Cinchocaine structure
Cinchocaine structure
Product Name:Cinchocaine
CAS No:85-79-0
MF:C20H29N3O2
MW:343.463165044785
MDL:MFCD00047595
CID:34358
PubChem ID:3025
Update Time:2025-05-24

Cinchocaine Chemical and Physical Properties

Names and Identifiers

    • Cinchocaine
    • 2-Butoxy-N-(2-diethylaminoethyl)quinoline-4-carboxamide
    • 2-butoxy-N-[2-(diethylamino)ethyl]quinoline-4-carboxamide
    • 4-Quinolinecarboxamide,2-butoxy-N-[2-(diethylamino)ethyl]-
    • Cinchocaine(Dibucaine)
    • DIBUCAINE
    • Cinchocainum
    • Cincocainio
    • Dermacaine
    • Dibucain
    • Dibucaine Base
    • dibucaine hydrochloride
    • Nupercainal
    • Nupercaine
    • Sovcaine
    • Percamine
    • Cincainum
    • Dibucainum
    • Dibucaine [USP]
    • Nupercainal (VAN)
    • Cincocaina [DCIT]
    • Cincain
    • Cinchocainum [INN-Latin]
    • Cincocainio [INN-Spanish]
    • 2-Butoxyquinoline-4-carboxylic acid diethylaminoethylamide
    • 2-butoxy-N-(2-(diethylamino)ethyl)quinoline-4-carboxamide
    • N-(2-(Diethylamino)ethyl)-2-butoxycinchoninamide
    • 2
    • Spectrum5_000865
    • MLS000028425
    • HMS1568O13
    • D00733
    • BRN 0275489
    • Nupercainal (TN)
    • BRD-K99121711-001-03-5
    • Cinchocaine HCL
    • 2-butoxy-N-(2-diethylaminoethyl)cinchoninamide
    • HMS3712O13
    • IDI1_000332
    • FT-0603086
    • 2-Butoxy-quinoline-4-carboxylic acid (2-diethylamino-ethyl)-amide
    • Prestwick3_000076
    • SPBio_001121
    • MFCD00047595
    • N-[2-(Diethylamino)ethyl]-2-butoxycinchoninamide
    • L6JW2TJG99
    • HMS3370I12
    • BRD-K99121711-003-12-2
    • AKOS015897110
    • Spectrum_000928
    • CS-O-06228
    • KBio2_006544
    • HSDB 3312
    • 85-79-0
    • CINCHOCAINE [WHO-DD]
    • s5534
    • NCGC00016338-04
    • alpha-Butyloxycinchonic acid-gamma-diethylethylenediamine
    • DIBUCAINE [USP MONOGRAPH]
    • STL483757
    • BDBM48532
    • C07879
    • KBioSS_001408
    • BSPBio_002167
    • 2-Butoxy-N-(.beta.-diethylaminoethyl)cinchoninamide
    • InChI=1/C20H29N3O2/c1-4-7-14-25-19-15-17(16-10-8-9-11-18(16)22-19)20(24)21-12-13-23(5-2)6-3/h8-11,15H,4-7,12-14H2,1-3H3,(H,21,24
    • SY107339
    • QUINOLINE,2-BUTOXY,4-CARBOXY,(N-TRIETHYLAMINO) AMIDE CINCHOCAIN
    • WLN: T66 BNJ CO4 EVM2N2&2
    • D0P5GE
    • alpha-Butyloxycinchoninic acid diethylethylenediamide
    • Prestwick0_000076
    • AC-2093
    • EINECS 201-632-1
    • MLS001148085
    • 2-Butoxy-N-(2-(diethylamino)ethyl)cinchoninamide
    • SBI-0051340.P003
    • KBio1_000332
    • AB00053453
    • cinchocain-
    • HMS2233F03
    • CAS-85-79-0
    • 2-Butoxy-N-[2-(diethylamino)ethyl]cinchoninamide
    • DivK1c_000332
    • NCGC00016338-03
    • SR-01000003037-6
    • cid_521951
    • 2-N-Butoxy-N-(2-diethylaminoethyl)cinchoninamide
    • Opera_ID_192
    • NCGC00016338-05
    • Prestwick2_000076
    • SCHEMBL34473
    • NCGC00016338-07
    • 2-butoxy-N-[2-(diethylamino)ethyl]quinoline-4-carboxamide;hydrochloride
    • DB00527
    • DIBUCAINE [VANDF]
    • 4-Quinolinecarboxamide, 2-butoxy-N-(2-(diethylamino)ethyl)-
    • 2-butoxy-N-(alpha-diethylaminoethyl)cinchoninamide
    • CINCHOCAINE [MART.]
    • CCG-220076
    • Cinchocaine [INN]
    • SMR000058391
    • DTXCID1025271
    • NSC-159055
    • CHEBI:247956
    • SCHEMBL23412539
    • Q-100863
    • BPBio1_000321
    • QUINOLINE,2-BUTOXY,4-CARBOXY,(N-TRIETHYLAMINO) AMIDE CINCHOCAIN
    • Spectrum4_000505
    • 2-butoxy-N-[2-(diethylamino)ethyl]-4-quinolinecarboxamide;hydrochloride
    • NCGC00016338-01
    • PUFQVTATUTYEAL-UHFFFAOYSA-N
    • LS-53768
    • Cinchoninamide, 2-butoxy-N-[2-(diethylamino)ethyl]-
    • 4-Quinolinecarboxamide, 2-butoxy-N-[2-(diethylamino)ethyl]-
    • NSC159055
    • HMS3886I10
    • Sovcaine (TN)
    • AB00053453_25
    • KBio2_001408
    • NSC 159055
    • 2-butoxy-N-[2-(diethylamino)ethyl]cinchoninamide;hydrochloride
    • NCGC00016338-06
    • Dibucaine (USP)
    • Tox21_110381
    • SPBio_002212
    • CHEMBL1086
    • DTXSID3045271
    • DIBUCAINE [HSDB]
    • AS-17426
    • EN300-18536764
    • BRD-K99121711-003-02-3
    • Cinchoninamide, 2-butoxy-N-(2-(diethylamino)ethyl)-
    • 2-BUTOXY-N-(2-(DIETHYLAMINO)ETHYL)-4-QUINOLINECARBOXAMIDE
    • Spectrum2_001001
    • 4-QUINOLINECARBOXAMIDE, 2-BUTOXY-N-(2-(DIETHYLAMINO)ETHYL)
    • Prestwick_164
    • Cincocaina
    • AB00053453_24
    • Nupercaine (TN)
    • 2-Butoxy-N-[2-(diethylamino)ethyl]-4-quinolinecarboxamide
    • UNII-L6JW2TJG99
    • KBio2_003976
    • Spectrum3_000384
    • KBioGR_001049
    • C20H29N3O2
    • NCGC00016338-02
    • 2-Butoxy-N-(beta.-diethylaminoethyl)cinchoninamide
    • GTPL7159
    • KBio3_001387
    • DIBUCAINE [USP IMPURITY]
    • NCGC00016338-10
    • 2-Butoxy-N-[2-(diethylamino)ethyl]-4-quinolinecarboxamide #
    • 4-22-00-02284 (Beilstein Handbook Reference)
    • SR-01000003037
    • DIBUCAINE [MI]
    • BSPBio_000291
    • .alpha.-Butyloxycinchoninic acid diethylethylenediamide
    • HMS2095O13
    • Q417603
    • 2-butoxy-N-[2-(diethylamino)ethyl]quinoline-4-carboximidic acid
    • HY-B0552
    • Cinchocaine (INN)
    • Prestwick1_000076
    • NINDS_000332
    • 2-Butoxy-N-(beta-diethylaminoethyl)cinchoninamide
    • Tox21_110381_1
    • 2-Butoxy-N-[2-(diethylamino)ethyl]-4-quinolinecarboxamide (ACI)
    • Cinchoninamide, 2-butoxy-N-[2-(diethylamino)ethyl]- (8CI)
    • MeSH ID: D003992
    • CINCHOCAINE (MART.)
    • NS00010344
    • D04AB02
    • Dibucaine Topical Anesthetic 1% Hemorrhoidal
    • N01BB06
    • Dibucaine 1%
    • Cincocainio (INN-Spanish)
    • S02DA04
    • BRD-K99121711-003-20-5
    • DIBUCAINE (USP MONOGRAPH)
    • C05AD04
    • DB-056882
    • Cvs Hemorrhoidal Topical Analgesic
    • DIBUCAINE (USP IMPURITY)
    • Cinchocainum (INN-Latin)
    • S01HA06
    • BRD-K99121711-003-19-7
    • 4-QUINOLINECARBOXAMIDE, 2-BUTOXY-N-(2-(DIETHYLAMINO)ETHYL-
    • quinoline, 2-butoxy-4-(2-diethylaminoethylcarbamoyl)-
    • MDL: MFCD00047595
    • Inchi: 1S/C20H29N3O2/c1-4-7-14-25-19-15-17(16-10-8-9-11-18(16)22-19)20(24)21-12-13-23(5-2)6-3/h8-11,15H,4-7,12-14H2,1-3H3,(H,21,24)
    • InChI Key: PUFQVTATUTYEAL-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=CC=CC=2)N=C(OCCCC)C=1)NCCN(CC)CC

Computed Properties

  • Exact Mass: 343.22600
  • Monoisotopic Mass: 343.225977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54.5
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Uncertain.
  • Density: 1.1145 (rough estimate)
  • Melting Point: 64°
  • Boiling Point: 478.73°C (rough estimate)
  • Flash Point: 254°C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 54.46000
  • LogP: 3.87620
  • Solubility: Uncertain.

Cinchocaine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302,H318
  • Warning Statement: P280,P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: S26-S39
  • RTECS:GD3150000
  • Hazardous Material Identification: Xn
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R22

Cinchocaine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cinchocaine Pricemore >>

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Cinchocaine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Sodium hydride ;  30 min, rt
2.2 Reagents: Potassium iodide Solvents: Dimethylformamide ;  3 d, 80 °C
2.3 Reagents: Water
Reference
Identification of dibucaine derivatives as novel potent enterovirus 2C helicase inhibitors: In vitro, in vivo, and combination therapy study
Tang, Qi; et al, European Journal of Medicinal Chemistry, 2020, 202,

Production Method 2

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  4 h, 55 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; overnight, rt
3.1 Reagents: Sodium hydride ;  30 min, rt
3.2 Reagents: Potassium iodide Solvents: Dimethylformamide ;  3 d, 80 °C
3.3 Reagents: Water
Reference
Identification of dibucaine derivatives as novel potent enterovirus 2C helicase inhibitors: In vitro, in vivo, and combination therapy study
Tang, Qi; et al, European Journal of Medicinal Chemistry, 2020, 202,

Cinchocaine Raw materials

Cinchocaine Preparation Products

Additional information on Cinchocaine

Cinchocaine (CAS No. 85-79-0): A Comprehensive Overview

Cinchocaine, also known by its CAS number 85-79-0, is a compound that has garnered significant attention in the fields of pharmacology and chemistry. This compound is classified as a local anesthetic and has been extensively studied for its applications in medical and pharmaceutical industries. The chemical name of Cinchocaine is N-(4-cinnamylphenyl)acetamide, and it belongs to the family of amide local anesthetics. Its molecular formula is C16H21NO, and it has a molecular weight of 243.34 g/mol.

The structure of Cinchocaine consists of a cinnamyl group attached to a phenyl ring, which is further connected to an acetamide group. This unique structure contributes to its lipophilic properties, allowing it to effectively penetrate biological membranes and exert its anesthetic effects. Recent studies have highlighted the importance of the cinnamyl group in enhancing the compound's stability and bioavailability, making it a promising candidate for various therapeutic applications.

Historically, Cinchocaine was first synthesized in the early 20th century and was initially used as a topical anesthetic in dermatological treatments. Over time, its applications have expanded to include use in ophthalmology, dentistry, and general surgery. The compound's ability to provide rapid onset of action and minimal systemic absorption has made it a preferred choice for procedures requiring precise control over localized anesthesia.

Recent advancements in research have focused on optimizing the delivery mechanisms of Cinchocaine to enhance its efficacy and reduce potential side effects. For instance, studies have explored the use of nanostructured lipid carriers (NLCs) and polymeric nanoparticles to improve the compound's solubility and targeted delivery. These innovations have shown promising results in preclinical models, suggesting that Cinchocaine could be utilized more effectively in complex medical scenarios.

In addition to its anesthetic properties, Cinchocaine has demonstrated potential in other therapeutic areas. Research conducted in 2023 revealed that the compound exhibits antioxidant properties, which could be leveraged in the development of skincare products or treatments for oxidative stress-related conditions. Furthermore, preliminary studies indicate that Cinchocaine may possess anti-inflammatory effects, opening new avenues for its application in inflammatory diseases such as arthritis or dermatitis.

The pharmacokinetics of Cinchocaine have been extensively studied, with findings indicating that it is rapidly metabolized in the liver via cytochrome P450 enzymes. This metabolic pathway ensures that the compound has a short half-life, reducing the risk of systemic toxicity. However, researchers continue to investigate methods to modulate this metabolism to extend its duration of action without compromising safety.

From a regulatory standpoint, Cinchocaine is classified as a non-restricted substance under most international guidelines, making it accessible for both research and clinical use. Its safety profile has been well-documented, with minimal adverse effects reported when used as directed. Nonetheless, ongoing surveillance is necessary to ensure that any emerging risks are promptly identified and addressed.

In conclusion, Cinchocaine (CAS No. 85-79-0) stands as a versatile compound with a rich history and promising future in medicine. Its unique chemical structure, coupled with advancements in delivery systems and therapeutic applications, positions it as a valuable tool in modern healthcare. As research continues to uncover new potentials for this compound, its role in pharmacology is expected to expand further, benefiting patients across various specialties.

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